Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate
Overview
Description
“Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate” is a bioactive nitrogen-containing heterocycle .
Synthesis Analysis
The synthesis of this compound involves the reaction of hydrazonoyl halides with alkyl carbothioates . A specific method of synthesis of this compound has been described in a patent, where it is used as a key intermediate in the synthesis of pharmaceutical compounds .Molecular Structure Analysis
The molecular formula of “Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate” is C5H6N2O2S . The InChI code for this compound is 1S/C5H6N2O2S/c1-3-6-4 (10-7-3)5 (8)9-2/h1-2H3 .Chemical Reactions Analysis
This compound can be used as an organic synthesis intermediate and pharmaceutical intermediate . It has been used in the preparation of novel derivatives of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid hydrazide .Physical And Chemical Properties Analysis
“Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate” has a molecular weight of 158.18 . It is a solid compound that should be stored at room temperature . The predicted density is 1.323±0.06 g/cm3, and the predicted boiling point is 254.4±23.0 °C .Scientific Research Applications
Antimicrobial Agents
Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate: derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds have shown potent activity against various microbial strains, including E. coli , B. mycoides , and C. albicans . The structural framework of thiadiazole is known to contribute significantly to the antimicrobial efficacy of these compounds.
Pharmaceutical Intermediates
These compounds serve as key intermediates in the synthesis of pharmaceuticals, particularly fezolinetant and its deuterated form . Fezolinetant is a neurokinin-3 receptor antagonist used for the treatment of postmenopausal vasomotor symptoms, showcasing the importance of thiadiazole derivatives in medicinal chemistry.
Pesticides
The simple heterocyclic structure of thiadiazole derivatives, including Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate , has found potential use as pesticides . Their ability to interfere with the life cycle of pests makes them valuable in agricultural research and applications.
Enzyme Inhibitors
These compounds are components of medicinally important enzyme inhibitors . Enzyme inhibition is a crucial mechanism in drug development, as it can regulate biological pathways that are overactive in certain diseases.
Azo Dyes Components
Thiadiazole derivatives are utilized in the synthesis of azo dyes . Azo dyes are widely used for coloring textiles, leathers, and food products, indicating the versatility of these compounds in industrial applications.
Antibiotics
Particularly, the derivatives of thiadiazole have been incorporated into cephalosporin antibiotics . Cephalosporins are a class of β-lactam antibiotics that are effective against a wide range of bacteria and are used to treat various bacterial infections.
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various biological targets, such as glucocorticoid receptors .
Mode of Action
It’s known that the thiadiazole ring structure is a key feature in many biologically active compounds, suggesting that it may play a crucial role in the compound’s interaction with its targets .
Biochemical Pathways
Compounds with similar structures have been found to influence various biochemical pathways .
Result of Action
Similar compounds have been found to exhibit various biological activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate. For instance, the compound should be stored at room temperature for optimal stability . Moreover, it’s important to avoid dust formation and inhalation of mist, gas, or vapors, and to use personal protective equipment when handling the compound .
properties
IUPAC Name |
methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S/c1-3-6-4(10-7-3)5(8)9-2/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWQYWYUMRAIOJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=N1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50665224 |
Source
|
| Record name | Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50665224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate | |
CAS RN |
352356-71-9 |
Source
|
| Record name | Methyl 3-methyl-1,2,4-thiadiazole-5-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50665224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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